2-Chloro-4,6-dimethyl-5-nitropyrimidine

• CAS No.: 1080650-03-8
• Molecular Formula: C6H6ClN3O2
• Molecular Weight: 187.58 g/mol
• IUPAC Name: 2-chloro-4,6-dimethyl-5-nitropyrimidine
• InChI: InChI=1S/C6H6ClN3O2/c1-3-5(10(11)12)4(2)9-6(7)8-3/h1-2H3
• InChI Key: MRUDNQYMHIHIEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)Cl)C)[N+](=O)[O-]

Description

2-Chloro-4,6-dimethyl-5-nitropyrimidine is a useful research compound. Its molecular formula is C6H6ClN3O2 and its molecular weight is 187.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Compound 1 (500 mg) and phosphorus oxychloride (3.89 g) was stirred for 3 hours under reflux. After the reaction was completed, the mixture was concentrated under reduced pressure. To the resulting residue, chloroform and water were added and the mixture was cooled and neutralized with a 2N aqueous sodium hydroxide solution to a pH of 5 to 7. The mixture was then extracted with chloroform and the organic layer was concentrated under reduced pressure to obtain 411 mg of the desired product. When necessary, some of the product was purified by silica gel column chromatography (ethyl acetate:hexane=1:1) to give a purified product.